Cas no 1599317-88-0 (1H-2-Benzopyran-3-carbonitrile, 6-chloro-3,4-dihydro-1-oxo-)

• Product Name: 1H-2-Benzopyran-3-carbonitrile, 6-chloro-3,4-dihydro-1-oxo-
• CAS No: 1599317-88-0
• MF: C₁₀H₆ClNO₂
• MW: 207.613141536713
• CID: 5252660
• Update Time: 2025-07-20

1H-2-Benzopyran-3-carbonitrile, 6-chloro-3,4-dihydro-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carbonitrile, 6-chloro-3,4-dihydro-1-oxo-

• Inchi： 1S/C10H6ClNO2/c11-7-1-2-9-6(3-7)4-8(5-12)14-10(9)13/h1-3,8H,4H2
• InChI Key： JXYVBDNHCZULGY-UHFFFAOYSA-N
• SMILES： C1(C#N)OC(=O)C2=CC=C(Cl)C=C2C1

Additional information on 1H-2-Benzopyran-3-carbonitrile, 6-chloro-3,4-dihydro-1-oxo-

Chemical Profile of 1H-2-Benzopyran-3-carbonitrile, 6-chloro-3,4-dihydro-1-oxo (CAS No. 1599317-88-0)

The compound 1H-2-Benzopyran-3-carbonitrile, 6-chloro-3,4-dihydro-1-oxo (CAS No. 1599317-88-0) is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activity. This bicyclic structure, featuring a benzopyran core with substituents that include a nitrile group and a chloro substituent, positions it as a promising scaffold for drug discovery and development. The presence of a lactone moiety in the molecule further enhances its pharmacological relevance, making it an attractive candidate for further investigation.

In recent years, there has been a growing interest in developing novel therapeutic agents based on benzopyran derivatives. These compounds are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in 1H-2-Benzopyran-3-carbonitrile, 6-chloro-3,4-dihydro-1-oxo contributes to its unique chemical properties and potential applications in medicinal chemistry. The nitrile group, for instance, can serve as a bioisostere for carboxylic acids and amides, while the chloro substituent can enhance lipophilicity and metabolic stability.

Recent studies have highlighted the importance of benzopyran derivatives in the development of small-molecule inhibitors targeting various disease pathways. For instance, modifications of the benzopyran core have been explored to develop compounds with enhanced binding affinity to specific protein targets. The lactone ring in 1H-2-Benzopyran-3-carbonitrile, 6-chloro-3,4-dihydro-1-oxo may play a crucial role in modulating enzyme activity or receptor binding. This structural feature has been exploited in the design of molecules that interact with enzymes involved in metabolic disorders and cancer progression.

The synthesis of 1H-2-Benzopyran-3-carbonitrile, 6-chloro-3,4-dihydro-1-oxo involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the benzopyran scaffold efficiently. The introduction of the nitrile group and chloro substituent at strategic positions within the molecule requires careful consideration to optimize both chemical stability and biological efficacy.

The biological evaluation of 1H-2-Benzopyran-3-carbonitrile, 6-chloro-3,4-dihydro-1-oxo has revealed promising results in preclinical studies. Initial assays have demonstrated its potential as an inhibitor of key enzymes implicated in inflammation and cancer metabolism. The compound's ability to modulate these pathways suggests its utility in treating chronic inflammatory diseases and oncological conditions. Further investigation into its mechanism of action is warranted to fully elucidate its therapeutic potential.

Advances in computational chemistry have also contributed to the optimization of 1H-2-Benzopyran-3-carbonitrile, 6-chloro-3,4-dihydro-1-oxo as a lead compound. Molecular modeling studies have identified key interactions between the molecule and target proteins, providing insights into how structural modifications can enhance binding affinity and selectivity. These computational approaches are complemented by experimental validation through high-throughput screening (HTS) campaigns and structure-based drug design (SBDD) strategies.

The pharmaceutical industry continues to invest in the development of novel heterocyclic compounds like 1H-2-Benzopyran-3-carbonitrile, 6-chloro-3,4-dihydro-1-oxo due to their versatility and potential therapeutic benefits. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into clinical candidates. The compound's unique structural features make it a valuable asset in drug discovery pipelines aimed at addressing unmet medical needs.

Future research directions for 1H-2-Benzopyran-3-carbonitrile, 6-chloro-3,4-dihydro-1-oxtwo include exploring its pharmacokinetic properties and toxicity profile through rigorous preclinical testing. Additionally, investigating its interactions with cellular pathways using advanced imaging techniques will provide deeper insights into its mode of action. These studies will pave the way for the development of next-generation benzopyran-based therapeutics with improved efficacy and safety profiles.